Cas no 93841-09-9 (Butanedioic acid,2-methylene-, 1,4-bis(3-sulfopropyl) ester, potassium salt)

• Product Name: Butanedioic acid,2-methylene-, 1,4-bis(3-sulfopropyl) ester, potassium salt
• CAS No: 93841-09-9
• MF: C₁₁H₁₆K₂O₁₀S₂
• MW: 450.565343856812
• CID: 806689
• PubChem ID: 3022591
• Update Time: 2025-04-19

Butanedioic acid,2-methylene-, 1,4-bis(3-sulfopropyl) ester, potassium salt Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, 1,4-bis(3-sulfopropyl) ester, potassium salt (1:2)
• dipotassium,3-[3-(3-sulfonatopropoxycarbonyl)but-3-enoyloxy]propane-1-sulfonate
• Dipotassium bis(3-sulphonatopropyl) methylenesuccinate
• dipotassium;3-[3-(3-sulfonatopropoxycarbonyl)but-3-enoyloxy]propane-1-sulfonate
• bis(3-sulfopropyl) itaconate, dipotassium salt
• Bis(3-sulfopropyl)itaconate,dipotassium salt
• 93841-09-9
• NS00039672
• EINECS 298-978-9
• 21567-32-8
• SCHEMBL5415406
• AKOS015916100
• DTXSID00239757
• Butanedioic acid,2-methylene-, 1,4-bis(3-sulfopropyl) ester, potassium salt

• Inchi： 1S/C11H18O10S2.2K/c1-9(11(13)21-5-3-7-23(17,18)19)8-10(12)20-4-2-6-22(14,15)16;;/h1-8H2,(H,14,15,16)(H,17,18,19);;/q;2*+1/p-2
• InChI Key： BZASUCJNBDKYOZ-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(CCCOC(CC(=C)C(=O)OCCCS(=O)(=O)[O-])=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 449.94600
• Monoisotopic Mass: 449.945902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 594
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 184

Experimental Properties

• Color/Form: Not determined
• Melting Point: 280 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 183.76000
• LogP: 1.05130

Butanedioic acid,2-methylene-, 1,4-bis(3-sulfopropyl) ester, potassium salt Security Information

• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R21/22